Cas no 2034315-55-2 (3-[1-[4-(3-methoxyphenyl)benzoyl]piperidin-4-yl]-1,3-oxazolidine-2,4-dione)

• Product Name: 3-[1-[4-(3-methoxyphenyl)benzoyl]piperidin-4-yl]-1,3-oxazolidine-2,4-dione
• CAS No: 2034315-55-2
• MF: C₂₂H₂₂N₂O₅
• MW: 394.420485973358
• CID: 5550618
• Update Time: 2025-10-30

3-[1-[4-(3-methoxyphenyl)benzoyl]piperidin-4-yl]-1,3-oxazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-[1-[4-(3-methoxyphenyl)benzoyl]piperidin-4-yl]-1,3-oxazolidine-2,4-dione

• Inchi： 1S/C22H22N2O5/c1-28-19-4-2-3-17(13-19)15-5-7-16(8-6-15)21(26)23-11-9-18(10-12-23)24-20(25)14-29-22(24)27/h2-8,13,18H,9-12,14H2,1H3
• InChI Key： CCHUNQQAWXARSD-UHFFFAOYSA-N
• SMILES： O1CC(=O)N(C2CCN(C(=O)C3=CC=C(C4=CC=CC(OC)=C4)C=C3)CC2)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 3-[1-[4-(3-methoxyphenyl)benzoyl]piperidin-4-yl]-1,3-oxazolidine-2,4-dione

Latest Research Briefing on 3-[1-[4-(3-methoxyphenyl)benzoyl]piperidin-4-yl]-1,3-oxazolidine-2,4-dione (CAS: 2034315-55-2)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of 3-[1-[4-(3-methoxyphenyl)benzoyl]piperidin-4-yl]-1,3-oxazolidine-2,4-dione (CAS: 2034315-55-2) as a promising compound with potential therapeutic applications. This briefing synthesizes the latest research findings, focusing on its chemical properties, biological activities, and potential clinical implications.

The compound, characterized by its unique oxazolidine-2,4-dione core and piperidinyl-benzoyl moiety, has been investigated for its role in modulating specific biochemical pathways. Recent studies published in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have explored its inhibitory effects on key enzymes involved in inflammatory and neurodegenerative diseases. These studies utilized advanced computational modeling and in vitro assays to elucidate its mechanism of action.

One of the most notable findings is the compound's high affinity for the peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor implicated in metabolic disorders. Researchers have demonstrated that 3-[1-[4-(3-methoxyphenyl)benzoyl]piperidin-4-yl]-1,3-oxazolidine-2,4-dione acts as a selective PPARγ modulator, offering a potential therapeutic avenue for type 2 diabetes and obesity-related conditions. The compound's specificity and low toxicity profile, as evidenced by preclinical trials, make it a strong candidate for further development.

In addition to its metabolic applications, recent investigations have uncovered its potential in oncology. A 2023 study published in the European Journal of Medicinal Chemistry reported that the compound exhibits antiproliferative activity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The study attributed this effect to the compound's ability to induce apoptosis via the mitochondrial pathway, highlighting its dual role as a metabolic regulator and an anticancer agent.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Current research efforts are focused on structural modifications to enhance its efficacy and reduce off-target effects. Collaborative projects between academic institutions and pharmaceutical companies are underway to advance this compound into clinical trials, with preliminary data expected in the next two years.

In conclusion, 3-[1-[4-(3-methoxyphenyl)benzoyl]piperidin-4-yl]-1,3-oxazolidine-2,4-dione represents a multifaceted compound with significant potential in treating metabolic and oncological disorders. Continued research and development are essential to fully realize its therapeutic benefits and address existing limitations. This briefing underscores the importance of interdisciplinary collaboration in advancing this compound from the bench to the bedside.